Maltol

• CAS No.: 118-71-8
• Product Name: Maltol
• Molecular Formula: C6H6O3
• Molecular Weight: 126.11 g/mol
• IUPAC Name: 3-hydroxy-2-methylpyran-4-one
• Standard InChI: InChI=1S/C6H6O3/c1-4-6(8)5(7)2-3-9-4/h2-3,8H,1H3
• Standard InChIKey: XPCTZQVDEJYUGT-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)C=CO1)O
• Canonical SMILES: CC1=C(C(=O)C=CO1)O
• Appearance: Powder
• Boiling Point: 199 °F at 760 mm Hg (Sublimes) (NTP, 1992); Sublimes at 93 °C
• Colorform: Monoclinic prisms from chloroform, orthorhombic bypyramidal crystals + monoclinic prisms from 50% alcohol; White crystalline powde
• Melting Point: 324 to 327 °F (NTP, 1992); 161.5 °C; Mp 161-162 °; 161-162°C
• Physical Description: Maltol is a white crystalline powder with a fragrant caramel-butterscotch odor. pH (5% aqueous solution) 5.3. (NTP, 1992); Liquid; Solid; White crystalline powder; Caramel-butterscotch aroma
• Description: Maltol is a white crystalline powder with a fragrant caramel-butterscotch odor. pH (5% aqueous solution) 5.3. (NTP, 1992); 3-Hydroxy-2-methyl-4-pyrone, also known as E636 or 2-methyl-3-hydroxy-4-pyranone, belongs to the class of organic compounds known as pyranones and derivatives. Pyranones and derivatives are compounds containing a pyran ring which bears a ketone. 3-Hydroxy-2-methyl-4-pyrone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3-hydroxy-2-methyl-4-pyrone is primarily located in the cytoplasm. 3-Hydroxy-2-methyl-4-pyrone exists in all eukaryotes, ranging from yeast to humans. 3-Hydroxy-2-methyl-4-pyrone is a sweet, baked, and bread tasting compound that can be found in a number of food items such as pepper (c. annuum), red raspberry, cocoa and cocoa products, and coffee and coffee products. This makes 3-hydroxy-2-methyl-4-pyrone a potential biomarker for the consumption of these food products.; 3-hydroxy-2-methyl-4-pyrone is a member of 4-pyranones. It has a role as a metabolite.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 1 to 10 mg/mL at 72° F (NTP, 1992); 10.9 mg/mL at 15 °C; In water, 10900 mg/L at 15 °C; One gram dissolves in 82 mL water, 80 mL glycerin, 21 mL alcohol, 28 mL propylene glycol; Freely soluble in hot water, chloroform; sparingly soluble in benzene, ether, petroleum ether; soluble in alkali hydroxides giving yellow solutions; Sparingly soluble in water, soluble in propylene glycol; Soluble (in ethanol)
• Synonyms: 3-Hydroxy-2-methyl-4H-pyran-4-one; 2-Methyl-3-hydroxy-4-pyrone; 2-Methyl-3-hydroxypyran-4-one; 2-Methyl-3-hydroxypyrone; 3-Hydroxy-2-methyl-1,4-pyrone; Larixic Acid; Larixin; NSC 2829; NSC 404458; Palatone; Veltol
• Vapor Pressure: 3.26X10-4 mm Hg at 25 °C (extrapolated from reduced pressure boiling point)
• PubChem Compound: 8369
• Last Modified: Nov 11 2021